Cas no 96300-31-1 (1,4,7-Tribromo-3,6-dichloro-3,7-dimethyl-2-octanol)

• Product Name: 1,4,7-Tribromo-3,6-dichloro-3,7-dimethyl-2-octanol
• CAS No: 96300-31-1
• MF: C₁₀H₁₇Br₃Cl₂O
• MW: 463.859379529953
• CID: 2027350
• Update Time: 2025-03-10

1,4,7-Tribromo-3,6-dichloro-3,7-dimethyl-2-octanol Chemical and Physical Properties

Names and Identifiers

• 1,4,7-Tribromo-3,6-dichloro-3,7-dimethyl-2-octanol
• 1,4,7-tribromo-3,6-dichloro-3,7-dimethyoctan-2-ol
• 2-Octanol, 1,4,7-tribromo-3,6-dichloro-3,7-dimethyl-

• Inchi： 1S/C10H17Br3Cl2O/c1-9(2,13)7(14)4-6(12)10(3,15)8(16)5-11/h6-8,16H,4-5H2,1-3H3
• InChI Key： KQVXETPFCBHLRH-UHFFFAOYSA-N
• SMILES： CC(C(CC(C(C(CBr)O)(Cl)C)Br)Cl)(Br)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• XLogP3: 5.444

Experimental Properties

• Density: 1.821±0.06 g/cm3(Predicted)
• Boiling Point: 423.6±45.0 °C(Predicted)
• pka: 12.54±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Chlorohydrins